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A Comparative Guide for Researchers and Cultural Resource Management Professionals

The long-term success of mitigation measures approved by the Advisory Council on Historic
Preservation (ACHP) under Section 106 of the National Historic Preservation Act is a critical
area of study for researchers, scientists, and drug development professionals invested in
cultural heritage management. This guide provides a comparative analysis of common
mitigation approaches, drawing on established performance metrics and methodologies to offer
a framework for objective assessment.

Measuring Success: A Framework of Performance
Indicators

Evaluating the long-term success of mitigation extends beyond the mere completion of a
project. The National Academy of Public Administration's report, "Towards More Meaningful
Performance Measures for Historic Preservation,” provides a valuable framework for this
assessment.[1][2] This framework categorizes measures into outcomes, outputs, and efficiency,
allowing for a more holistic understanding of a mitigation measure's impact.

For the purposes of this guide, a selection of these performance measures has been adapted
to compare different mitigation strategies. These indicators focus on the durability of
preservation outcomes, the dissemination of knowledge, and the efficiency of the mitigation
process itself.
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Comparative Analysis of Mitigation Alternatives

The following tables summarize the performance of common mitigation alternatives against key
long-term success indicators. The data presented is synthesized from a review of ACHP
guidance, case studies, and academic literature. It is important to note that quantitative data on
the long-term performance of mitigation measures is not always consistently tracked or publicly
available. Therefore, this comparison relies on a combination of reported outcomes and expert
analysis.
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Experimental Protocols and Methodologies

A critical component of assessing mitigation success is understanding the methodologies
employed. The following sections detail the standard protocols for the key mitigation
alternatives discussed.

Archaeological Data Recovery

Archaeological data recovery is a systematic process for mitigating the adverse effects of a
project on an archaeological site by excavating and documenting the site before it is destroyed.
[2] The primary goal is to recover significant information that contributes to our understanding
of the past.

Key Methodological Steps:

e Research Design and Treatment Plan: A detailed plan is developed that outlines the
research questions to be addressed, the methods of excavation and analysis, and the plan
for curation and reporting.

» Field Excavation: This involves the systematic removal of soil and artifacts, with careful
documentation of their context.

o Laboratory Analysis: Artifacts and samples are cleaned, cataloged, and analyzed to answer
the research questions.

» Reporting and Dissemination: The findings are documented in a comprehensive report and
disseminated to the archaeological community and the public.
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Historic American Buildings Survey |/ Historic American
Engineering Record / Historic American Landscapes
Survey (HABS/HAER/HALYS)

HABS, HAER, and HALS are programs administered by the National Park Service to document
America's architectural, engineering, and landscape heritage. This documentation serves as a
permanent record of historic properties.

Standard Documentation Components:

o Measured Drawings: Detailed architectural drawings, including plans, elevations, sections,
and details, are created to scale.

o Large-Format Photography: Archival-quality photographs capture the exterior and interior of
the property.

o Written Historical Report: A comprehensive report details the history, significance, and
physical description of the property.

Creative Mitigation

Creative mitigation encompasses a wide range of non-traditional approaches to resolving
adverse effects that are often tailored to the specific context of the historic property and the
community. There is no single protocol for creative mitigation; rather, it is a process of
collaborative problem-solving.

Guiding Principles for Developing Creative Mitigation:

o Consider the Significance: The mitigation should be related to the qualities that make the
property significant.

o Address the Adverse Effect: The mitigation should directly address the harm caused by the
project.

¢ Involve the Community: Meaningful engagement with the public and consulting parties is
essential to developing successful creative mitigation.
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e Provide a Public Benefit: The outcome should offer a tangible and lasting benefit to the
public.

Programmatic Agreements (PAS)

Programmatic Agreements are legal documents that streamline the Section 106 review process
for a particular program, complex project, or multiple undertakings. They establish a process for
consultation, review, and compliance with Section 106.

Key Elements of a Programmatic Agreement:

» Roles and Responsibilities: Clearly defines the responsibilities of the federal agency, State
Historic Preservation Officer (SHPO), Tribal Historic Preservation Officer (THPO), and other
consulting parties.

e Process for Identification and Evaluation: Establishes a streamlined process for identifying
and evaluating historic properties.

o Treatment of Historic Properties: Outlines agreed-upon measures to avoid, minimize, or
mitigate adverse effects.

» Dispute Resolution: Includes procedures for resolving disagreements among the signatories.

e Monitoring and Reporting: Specifies how the implementation of the agreement will be
tracked and reported.

Visualizing the Mitigation Process

The following diagrams, created using the DOT language, illustrate key workflows and
relationships in the assessment of mitigation measures.
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Workflow for Assessing Long-Term Mitigation Success.
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Comparative Strengths of Mitigation Approaches.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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